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For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling of halocarbons in a

laboratory setting. Adherence to these procedures is essential for ensuring personal safety and

minimizing environmental impact.

Halocarbons, a class of chemical compounds containing one or more carbon atoms linked to

one or more halogen atoms (fluorine, chlorine, bromine, or iodine), are prevalent in research

and development. While indispensable, their handling necessitates stringent safety protocols

due to their potential health hazards, which can include toxicity, carcinogenicity, and

environmental risks. This document outlines the selection, use, and disposal of Personal

Protective Equipment (PPE) to ensure the safe handling of these substances.

I. Selecting the Appropriate Hand Protection
The selection of appropriate gloves is critical when handling halocarbons, as permeability and

degradation rates vary significantly among different glove materials. Breakthrough time—the

time it takes for a chemical to penetrate the glove material—is a key factor in this selection.

Below is a summary of breakthrough times for common glove materials when exposed to

specific halocarbons. It is crucial to consult the manufacturer's specific chemical resistance

guide for the gloves being used, as thickness and manufacturing processes can affect

performance.
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Halocarbon Glove Material
Breakthrough Time
(minutes)

Carbon Tetrachloride

Nitrile <10 - 30[1][2]

Neoprene 240 - 480[1]

Latex <10[1]

Viton™ >480[1]

Chloroform

Nitrile <1 - 2.4[3][4]

Neoprene 0.6[4]

Latex 0.6[4]

Viton™ >480[2]

Dichloromethane (Methylene

Chloride)

Nitrile <1 - 6[4][5]

Neoprene 6[4]

Latex 2[4]

Silver Shield®/4H® >480[5]

Trichloroethylene

Nitrile <1 - 12[2][6]

Neoprene Not Recommended[2]

Viton™ >480[2][7][8]

Note: Breakthrough times are an indicator of protection level under laboratory conditions and

may not reflect actual workplace duration of protection. Gloves should be changed immediately

upon any sign of degradation or contamination.[1][6] For handling highly corrosive or unknown
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concentrations of halocarbons, wearing two pairs of gloves (double gloving) is recommended.

[5]

II. Eye and Face Protection
Chemical splash goggles are mandatory when handling any liquid halocarbon to protect

against splashes and vapors.[9] For procedures with a higher risk of splashing or aerosol

generation, a face shield should be worn in addition to chemical splash goggles to provide full-

face protection.[5]

III. Respiratory Protection
The need for respiratory protection is determined by the volatility of the halocarbon and the

adequacy of engineering controls, such as a chemical fume hood.

For most laboratory-scale work with halocarbons, a properly functioning chemical fume hood

is sufficient to control vapor exposure.

In situations where engineering controls are insufficient or during spill cleanup, respiratory

protection is required. The type of respirator and cartridge will depend on the specific

halocarbon and its concentration. A typical choice for organic vapors is an air-purifying

respirator with organic vapor (OV) cartridges.[10][11] The National Institute for Occupational

Safety and Health (NIOSH) provides specific recommendations for respirator selection for

various chemicals. It is imperative to have a written respiratory protection program and

ensure that users are properly trained, fit-tested, and medically cleared for respirator use.[9]

IV. Protective Clothing
A lab coat or chemical-resistant apron should be worn over personal clothing to protect against

splashes and spills.[9] For larger quantities or more hazardous halocarbons, a chemical-

resistant suit may be necessary. Clothing that becomes contaminated should be removed

immediately and decontaminated or disposed of properly.

V. PPE Donning and Doffing Procedures
The correct sequence for putting on (donning) and taking off (doffing) PPE is crucial to prevent

cross-contamination.
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Preparation

Donning Sequence

Inspect PPE for damage

Wash hands thoroughly

Put on lab coat or gown

Put on respirator (if required)

Put on eye and face protection

Put on gloves (over cuffs of gown)

Click to download full resolution via product page

Caption: Sequential workflow for donning Personal Protective Equipment.
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Doffing Sequence

Final Step

Remove gloves

Remove lab coat or gown

Remove eye and face protection

Remove respirator (if worn)

Wash hands thoroughly

Click to download full resolution via product page

Caption: Sequential workflow for doffing Personal Protective Equipment.

VI. Disposal of Contaminated PPE
Proper disposal of contaminated PPE is essential to prevent the spread of hazardous

materials.

Non-hazardous PPE: If PPE is not contaminated with hazardous materials, it can typically be

disposed of as general waste.[12]

Hazardous Waste: PPE contaminated with halocarbons must be handled as hazardous

waste.[12]
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Place contaminated PPE in a designated, leak-proof, and clearly labeled hazardous waste

container.[12]

Follow all institutional, local, and federal regulations for the disposal of hazardous

chemical waste.[12][13] This often involves collection by a licensed hazardous waste

management company.[12]

Decontamination: In some cases, reusable PPE can be decontaminated. However, the

effectiveness of decontamination must be verified. If complete decontamination cannot be

assured, the PPE should be disposed of as hazardous waste.[14] Volatile liquid

contaminants may be removed through evaporation in a well-ventilated area, followed by a

water rinse.[14]

By adhering to these guidelines, researchers, scientists, and drug development professionals

can significantly mitigate the risks associated with handling halocarbons, fostering a safer and

more compliant laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cdn.mscdirect.com [cdn.mscdirect.com]

2. static.csbsju.edu [static.csbsju.edu]

3. starlabgroup.com [starlabgroup.com]

4. auckland.ac.nz [auckland.ac.nz]

5. safety.duke.edu [safety.duke.edu]

6. ehs.yale.edu [ehs.yale.edu]

7. fishersci.com [fishersci.com]

8. ehs.sfsu.edu [ehs.sfsu.edu]

9. fieldenvironmental.com [fieldenvironmental.com]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.hazmatschool.com/blog/how-to-dispose-of-contaminated-ppe/
https://www.hazmatschool.com/blog/how-to-dispose-of-contaminated-ppe/
https://sbnsoftware.com/blog/what-are-the-guidelines-for-ppe-disposal/
https://www.hazmatschool.com/blog/how-to-dispose-of-contaminated-ppe/
https://www.osha.gov/hazardous-waste/decontamination
https://www.osha.gov/hazardous-waste/decontamination
https://www.benchchem.com/product/b1669211?utm_src=pdf-custom-synthesis
https://cdn.mscdirect.com/global/media/pdf/search/ansell/ansell-chemical-glove-resistance-guide.pdf
https://static.csbsju.edu/documents/EHS/pdfs/chemical%20glove%20safety.pdf
https://www.starlabgroup.com/Documents/std.lang.all/1022526.pdf
https://www.auckland.ac.nz/content/dam/uoa/auckland/health-safety-wellbeing/health-safety-topics/safety-in-labs/glove-breakthrough-times.pdf
https://www.safety.duke.edu/sites/default/files/Guidelines_DCM.docx
https://ehs.yale.edu/sites/default/files/files/nitril-gloves-chemical-resistance-kimberly-clark.pdf
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/scientific/brochures-and-catalogs/guides/ansell-chemical-resistance.pdf
https://ehs.sfsu.edu/sites/default/files/documents/Glove%20Chemical%20Resistance%20Guide%20-%20Ansell.pdf
http://www.fieldenvironmental.com/assets/files/Manuals/MSA%20Respirator%20Comfo%20Elite%20Manual.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669211?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


10. cdn3.evostore.io [cdn3.evostore.io]

11. cdpr.ca.gov [cdpr.ca.gov]

12. hazmatschool.com [hazmatschool.com]

13. sbnsoftware.com [sbnsoftware.com]

14. osha.gov [osha.gov]

To cite this document: BenchChem. [Essential Guide to Personal Protective Equipment for
Halocarbon Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669211#personal-protective-equipment-for-
handling-halocarban]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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